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Introduction

Colloidal lead halide perovskite nanocrystals (PNCs) are at the forefront of next-generation
optoelectronic materials due to their exceptional photoluminescence properties. However, their
long-term stability and performance are often hindered by surface defects that act as non-
radiative recombination centers, quenching their luminescence. Among these, halide vacancies
(VX) and metallic lead (Pb0) inclusions are particularly detrimental. While traditional surface
passivation strategies using bromide ionic liquids can address halide vacancies, they are
ineffective against metallic lead defects.

Recent advancements have demonstrated a novel approach to "heal" PNCs by addressing
both halide vacancies and metallic lead defects. This is achieved through a postsynthetic
surface treatment with a redox-active phosphonium tribromide ionic liquid. The tribromide
anion (Br3-) is the key component in this healing process, capable of oxidizing metallic lead
(Pb0) back to its divalent state (Pb2+), thereby eliminating this quenching site and significantly
enhancing the photoluminescence quantum yield (PLQY) of the nanocrystals.

These application notes provide a comprehensive overview of the tribromide anion's role in
perovskite nanocrystal healing, including detailed experimental protocols for the synthesis of
CsPbBr3 nanocrystals, the preparation of the tribromide ionic liquid, and the nanocrystal
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healing procedure. Quantitative data on the efficacy of this treatment and visual diagrams of
the underlying mechanisms and workflows are also presented.

Mechanism of Tribromide Anion Healing

The healing process is a surface-mediated redox reaction. Metallic lead (Pb0) defects on the
surface of the CsPbBr3 nanocrystals are oxidized by the tribromide anion (Br3-). The
tribromide anion, delivered via a phosphonium tribromide ionic liquid (e.g.,
trihexyltetradecylphosphonium tribromide, referred to as CYPHOS Br3), binds to the
nanocrystal surface, facilitating the direct interaction with the Pb0 defects.[1][2] The proposed
reaction is:

PbO + Br3- - PbBr2 + Br-

This reaction effectively converts the non-luminescent Pb0 sites back into the perovskite lattice
structure, reducing non-radiative recombination pathways and "healing” the nanocrystal.[1] This
is a distinct advantage over conventional bromide ionic liquids, which primarily passivate halide
vacancies.[2]
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Figure 1: Logical relationship of defect types and healing mechanisms.
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Quantitative Data

The effectiveness of the tribromide anion healing process is demonstrated by a significant
improvement in the photoluminescence quantum yield (PLQY) and a reduction in metallic lead

defects.
Initial PLQY PLQY after Fold Increase Reduction in
Treatment . .
(%) Treatment (%) in PLQY Pb° Sites
No Treatment ~18% N/A N/A N/A
CYPHOS Brs C
) ) ~18% ~85% ~4.7% Significant
(Tribromide IL)
CYPHOS 102 o
) ~18% ~55% ~3.1Xx Minimal
(Bromide IL)

Data synthesized from "A Redox-Active lonic Liquid Surface Treatment for Healing CsPbBr3
Nanocrystals".[2]

Experimental Protocols
Synthesis of CsPbBrs Nanocrystals (Hot-Injection
Method)

This protocol is adapted from Protesescu et al.

Materials:

Cesium carbonate (Cs2C03)

1-Octadecene (ODE)

Oleic acid (OA)

Lead(ll) bromide (PbBrz)

Oleylamine (OLA)
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o Toluene

Procedure:

e Preparation of Cesium Oleate Precursor (0.125 M):
1. In a 50 mL 3-neck flask, add Cs2COs (0.407 g), ODE (20 mL), and OA (1.25 mL).
2. Heat the mixture to 120 °C under vacuum for 1 hour.

3. Switch to a nitrogen atmosphere and heat to 150 °C until the Cs2COs has fully reacted and
the solution is clear.

4. Cool the solution to room temperature for use.
e Nanocrystal Synthesis:

1. In a 100 mL 3-neck flask, add PbBr2 (0.188 g) and ODE (10 mL).

2. Dry the mixture under vacuum for 30 minutes at 120 °C.

3. Under a nitrogen atmosphere, inject OLA (1 mL) and OA (1 mL).

4. Once the PbBr: is fully dissolved, raise the temperature to 180 °C.

5. Swiftly inject the cesium oleate precursor solution (0.8 mL).

6. After 5-10 seconds, quench the reaction by placing the flask in an ice-water bath.
 Purification:

1. Add the crude solution to a centrifuge tube.

2. Add toluene to disperse the nanocrystals.

3. Precipitate the nanocrystals by adding methyl acetate and centrifuging.

4. Discard the supernatant and re-disperse the nanocrystal pellet in toluene.
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Synthesis of Trihexyltetradecylphosphonium Tribromide
(CYPHOS Brs3)

Materials:

Trihexyltetradecylphosphonium bromide (CYPHOS 102)

Bromine (Br2)

Toluene

Procedure:

Dissolve CYPHOS 102 in a minimal amount of toluene in a round-bottom flask.

Slowly add an equimolar amount of Brz to the solution while stirring.

Allow the reaction to proceed at room temperature for 1-2 hours. The solution will turn from
colorless to a distinct orange color.

Remove the toluene under reduced pressure to yield the orange, viscous ionic liquid,
CYPHOS Brs.

Postsynthetic Healing of CsPbBrs Nanocrystals

Procedure:

Disperse the purified CsPbBrs nanocrystals in toluene to a known concentration (e.g., 1
mg/mL).

Prepare a stock solution of CYPHOS Brs in toluene (e.g., 10 mg/mL).

Add the CYPHOS Brs solution to the nanocrystal dispersion. The optimal amount should be
determined empirically but can start at a 1:1 molar ratio of IL to estimated surface lead
atoms.

Allow the mixture to stir at room temperature for 30 minutes.
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+ The healed nanocrystals can be used directly in solution for characterization or can be re-
precipitated for further use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12815257#role-of-tribromide-anion-in-
perovskite-nanocrystal-healing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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